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An In-depth Technical Guide to Pigment Blue 14: Discovery, History, and Synthesis

This technical guide provides a comprehensive overview of Pigment Blue 14 (CI 42600:1), a

synthetic organic pigment belonging to the triarylmethane class. The guide is intended for

researchers, scientists, and professionals in drug development and related fields, offering

detailed information on the pigment's history, quantitative properties, and synthesis.

Introduction and Clarification
Pigment Blue 14 is a reddish-blue pigment identified by CAS number 1325-88-8 and Colour

Index number 42600:1.[1][2] It is crucial to distinguish Pigment Blue 14 from the more

commonly known and structurally distinct Pigment Blue 15 (CI 74160), which is a copper

phthalocyanine pigment. Much of the well-documented history of serendipitous discovery in

blue pigments pertains to copper phthalocyanine, not the triarylmethane-based Pigment Blue
14. This guide will focus on Pigment Blue 14, with a comparative section on Pigment Blue 15

to provide a broader context for researchers.

Discovery and History
Detailed historical records outlining the specific discovery of Pigment Blue 14 are not

extensively available in the public domain. However, its classification as a triarylmethane dye

places its development within the broader history of synthetic dye chemistry that began in the

mid-19th century. Triarylmethane dyes were among the first synthetic colorants to be produced

industrially, revolutionizing the textile and printing industries with their brilliant hues.
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The general history of blue pigments is rich with accidental discoveries and scientific

advancements. Ancient civilizations utilized natural minerals like lapis lazuli to create

ultramarine blue.[3][4] The first synthetic blue pigment, Egyptian Blue, was developed around

2,200 B.C.[5][6] A significant breakthrough in synthetic blue pigments occurred in 1709 with the

accidental discovery of Prussian Blue.[5][7] Later, in the 20th century, the serendipitous

discovery of phthalocyanine blue at Scottish Dyes (later part of ICI) marked another pivotal

moment in pigment history. While the specific narrative of Pigment Blue 14's discovery is not

as well-documented, its synthesis routes are based on established principles of organic

chemistry developed during the expansion of the synthetic dye industry.

Quantitative Data
The following tables summarize the available quantitative data for Pigment Blue 14.

Table 1: Identification and Chemical Properties

Property Value

Chemical Name

N-[4-[Bis[4-

(diethylamino)phenyl]methylene]-2,5-

cyclohexadien-1-ylidene]-N-ethylethanaminium

molybdatetungstatephosphate

C.I. Name Pigment Blue 14

C.I. Number 42600:1[1]

CAS Number 1325-88-8[1]

Molecular Formula C₃₁H₄₃N₃[8]

Molecular Weight 457.69 g/mol [8]

Chemical Class Triarylmethane[1]

Appearance Blue Powder[1]

Table 2: Physical and Fastness Properties
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Property Value

Density 1.7 g/cm³[1]

Oil Absorption 40-50 ml/100g[1]

pH Value 6.5 - 7.5[1]

Heat Stability 140 °C[1]

Light Fastness 3-4 (on a scale of 1 to 8)[1]

Water Resistance 5 (on a scale of 1 to 5)[1]

Acid Resistance 3 (on a scale of 1 to 5)[1]

Alkali Resistance 4-5 (on a scale of 1 to 5)[1]

Synthesis of Pigment Blue 14
Pigment Blue 14 is synthesized through the condensation of aromatic precursors followed by

an oxidation or laking step. Below are the described manufacturing routes.

Synthesis Route 1
This method involves the condensation of Bis(4-(diethylamino)phenyl)methanone with N,N-

diethylbenzenamine in the presence of phosphorus trichloride. The resulting leuco form is then

converted to the final pigment by forming a complex salt (laking) with phosphomolybdic or

phosphotungstomolybdic acid.[8]
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Catalyst
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Phosphomolybdic/Phosphotungstomolybdic Acid
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Click to download full resolution via product page

Synthesis Route 1 for Pigment Blue 14

Synthesis Route 2
In this route, N,N-diethylbenzenamine is reacted with phosgene in the presence of zinc

chloride. The intermediate is then converted to Pigment Blue 14 through a laking process.[8]
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Synthesis Route 2 for Pigment Blue 14

Synthesis Route 3
This method utilizes the condensation of Bis(4-(diethylamino)phenyl)methanol with N,N-

diethylbenzenamine, followed by oxidation and subsequent laking to yield the final pigment.[8]
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Synthesis Route 3 for Pigment Blue 14
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Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of Pigment Blue 14 are not

readily available. However, a general procedure for the synthesis of triarylmethane dyes via

electrophilic aromatic substitution is provided below. This can be adapted for the synthesis of

Pigment Blue 14 based on the reactants described in the synthesis routes.

General Protocol for Triarylmethane Dye Synthesis (Leuco Form)

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add the substituted benzaldehyde or benzophenone derivative (1 equivalent) and

the N,N-dialkylaniline (2-3 equivalents).

Solvent and Catalyst: Add a suitable solvent such as ethanol or a polar aprotic solvent.

Slowly add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid) or a Lewis

acid (e.g., zinc chloride).

Reaction: Heat the reaction mixture to reflux for a period of 2 to 6 hours. The progress of the

reaction can be monitored by thin-layer chromatography.

Workup: After cooling to room temperature, pour the reaction mixture into a beaker

containing a solution of sodium hydroxide to neutralize the acid and precipitate the leuco

form of the dye.

Isolation and Purification: The precipitate is collected by vacuum filtration, washed with

deionized water until the filtrate is neutral, and then dried. The crude product can be further

purified by recrystallization from a suitable solvent like ethanol.

General Protocol for Oxidation and Laking

Oxidation (if necessary): The leuco dye is dissolved in an appropriate solvent, and an

oxidizing agent (e.g., lead dioxide, manganese dioxide, or air) is introduced to form the

colored dye.

Laking: The oxidized dye solution is then treated with a solution of a complex acid, such as

phosphomolybdic acid or phosphotungstomolybdic acid, to precipitate the insoluble pigment.
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Isolation: The resulting pigment is collected by filtration, washed thoroughly with water, and

dried.

Comparative Overview: Pigment Blue 15 (Copper
Phthalocyanine)
For clarity and to provide a valuable comparison for researchers, this section briefly covers the

discovery and synthesis of the more common Pigment Blue 15.

Discovery and History of Pigment Blue 15

The discovery of copper phthalocyanine was a series of serendipitous events. In 1927, Swiss

researchers Henri de Diesbach and Edmond von der Weid observed the formation of a stable,

intensely blue substance during the reaction of o-dibromobenzene and cuprous cyanide.

Around the same time, at Scottish Dyes Ltd., a blue impurity was noted in a reactor used for

synthesizing phthalimide. This impurity was later identified as iron phthalocyanine. These

accidental discoveries led to the systematic investigation and characterization of the

phthalocyanine structure by Sir Patrick Linstead in the 1930s. Commercial production of copper

phthalocyanine (Pigment Blue 15) began in the mid-1930s.

Synthesis of Pigment Blue 15

Copper phthalocyanine is typically synthesized by two main industrial routes: the phthalonitrile

process and the phthalic anhydride/urea process.
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Industrial Synthesis Routes for Pigment Blue 15

Conclusion
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Pigment Blue 14 is a triarylmethane-based colorant with a distinct chemical identity from the

more prevalent phthalocyanine blues. While specific historical details of its discovery are

sparse, its synthesis follows established principles of electrophilic aromatic substitution

common to triarylmethane dyes. This guide has provided a summary of its known properties

and manufacturing routes, offering a valuable resource for the scientific community. The

inclusion of a comparative overview of Pigment Blue 15 serves to clarify potential ambiguities

and highlight the diversity within the class of blue organic pigments. Further research into the

historical archives of dye manufacturers may yet uncover a more detailed narrative of Pigment
Blue 14's origins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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